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Compound of Interest

Compound Name: PF-4479745

Cat. No.: B610036 Get Quote

Compound: PF-670462 (also referenced as PF-4479745) Target: Potent and selective inhibitor

of Casein Kinase 1 delta (CK1δ) and epsilon (CK1ε). IC₅₀ Values: 14 nM for CK1δ and 7.7 nM

for CK1ε.

Introduction
PF-670462 is a small molecule inhibitor targeting the serine/threonine kinases CK1δ and CK1ε.

These kinases are crucial components of the molecular machinery that governs circadian

rhythms.[1][2] By phosphorylating core clock proteins, particularly the Period (PER) proteins,

CK1δ/ε marks them for degradation. Inhibition of CK1δ/ε with PF-670462 leads to the

stabilization and nuclear retention of PER proteins, which effectively lengthens the period of the

circadian clock.[3][4] This mechanism makes PF-670462 a powerful tool for investigating the

role of the circadian system in various behaviors and pathologies.

Recent research has expanded its application beyond chronobiology into cognitive

neuroscience, addiction studies, and neurodegenerative disease models. Studies have

demonstrated that modulating the circadian clock with PF-670462 can enhance cognitive

performance, reduce relapse-like alcohol drinking, and potentially offer neuroprotective effects.

[1][5][6][7] These application notes provide an overview of its use, quantitative data from key

studies, and detailed protocols for its application in behavioral neuroscience research.
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The primary mechanism of PF-670462 involves the direct inhibition of CK1δ and CK1ε. Within

the canonical circadian feedback loop, the transcription factors CLOCK and BMAL1 drive the

expression of Period (Per) and Cryptochrome (Cry) genes. The resulting PER and CRY

proteins dimerize, re-enter the nucleus, and inhibit their own transcription. CK1δ/ε

phosphorylates PER proteins, leading to their ubiquitination and degradation, which releases

the inhibition on CLOCK:BMAL1 and initiates the next cycle. By inhibiting CK1δ/ε, PF-670462

prevents PER degradation, prolonging the repressive phase of the feedback loop and thereby

lengthening the circadian period.[3][4]
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Caption: PF-670462 inhibits CK1δ/ε, preventing PER protein degradation and lengthening the
circadian period.

Data Presentation: Effects of PF-670462 on Behavior
The following tables summarize quantitative data from studies using PF-670462 in rodent

models.

Table 1: Effects on Learning and Memory
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Behavioral
Test

Species Dose (mg/kg) Key Findings Reference

Contextual Fear

Conditioning
Mouse 10

Increased

freezing behavior

during recall,

indicating

enhanced fear

memory.

[1][2]

Morris Water

Maze (MWM)
Mouse 10

More efficient

training

(decreased

escape latency

over days); no

significant

change in long-

term memory

retrieval.

[2]

Radial Arm

Water Maze

(RAWM)

Mouse 10

Fewer working

memory errors

compared to

vehicle-treated

controls.

[1][2]

Table 2: Effects on Addiction Models
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Behavioral
Test

Species Dose (mg/kg) Key Findings Reference

Alcohol

Deprivation

Effect

Rat 10 and 30

Dose-

dependently

decreased and

prevented

relapse-like

alcohol drinking

after a period of

deprivation.

Blunted high

daytime alcohol

intake.

[5]

Saccharin

Preference
Rat 30

Decreased

saccharin

preference after

treatment,

suggesting

effects may

extend to natural

rewards.

[5]

Table 3: Effects on Circadian Rhythms
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Measurement Species/Model Dose Key Findings Reference

Locomotor

Activity Period
Mouse 10 and 30

Dose-dependent

lengthening of

the circadian

period of

locomotor

activity.

[3]

SCN Molecular

Oscillations

Mouse (SCN

slices)
100-300 nM

Significantly and

dose-

dependently

lengthened the

SCN period by

up to 8 hours.

[3]

Behavioral

Arrhythmia
Mouse (Vipr2-/-) 30

Daily treatment

elicited robust

24-hour activity

cycles in

previously

arrhythmic mice.

[4]

Experimental Protocols
General Experimental Workflow
A typical behavioral experiment involving PF-670462 follows a standardized workflow to ensure

reproducibility and minimize stress-related artifacts.
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1. Animal Acclimation
(1-2 weeks)

2. Habituation
(Handling, injection procedure with vehicle)

3. Baseline Behavioral Testing
(Optional, for within-subject designs)

4. Drug Administration
(PF-670462 or Vehicle)

5. Behavioral Testing Battery
(e.g., MWM, Fear Conditioning)

6. Tissue Collection
(Brain regions like SCN, Hippocampus, Amygdala)

7. Molecular Analysis
(Western Blot, IHC, qPCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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